(3-methyl-1H-indol-5-yl)methanamine

• IUPAC Name: (3-methyl-1H-indol-5-yl)methanamine
• InChI: InChI=1S/C10H12N2/c1-7-6-12-10-3-2-8(5-11)4-9(7)10/h2-4,6,12H,5,11H2,1H3
• InChI Key: HIWFCEOSGGFKOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CNC2=C1C=C(C=C2)CN
• Molecular Formula: C10H12N2
• Molecular Weight: 160.22 g/mol

Description

“(3-methyl-1H-indol-5-yl)methanamine” is an aralkylamino compound that is indole substituted at position 3 by an aminomethyl group.

Synthesis Analysis

The synthesis of “(3-methyl-1H-indol-5-yl)methanamine” involves the formation of intermediate hydrazides, their condensation with carbon disulfide, and intramolecular cyclization to corresponding 5- [ (1 H -indol-3-yl)methyl]-1,3,4-oxadiazole-2 (3 H)-thiones. Another synthesis method involves the simultaneous reduction of three carbonyl groups at a time with an inexpensive reagent vitride.

Molecular Structure Analysis

The molecular structure of “(3-methyl-1H-indol-5-yl)methanamine” is represented by the linear formula C10H12N2. The InChI code for this compound is 1S/C10H12N2/c1-7-6-12-10-3-2-8 (5-11)4-9 (7)10/h2-4,6,12H,5,11H2,1H3.

Physical And Chemical Properties Analysis

“(3-methyl-1H-indol-5-yl)methanamine” has a molecular weight of 160.22. It is a yellow to brown solid.

Scientific Research Applications

Antiviral Activity

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Anti-HIV Properties

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α-Glucosidase Inhibition

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Anticancer Research

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Antimicrobial Applications

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Future Directions

Indole derivatives, including “(3-methyl-1H-indol-5-yl)methanamine”, have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. They have been found in many important synthetic drug molecules which gave a valuable idea for treatment and binds with high affinity to multiple receptors helpful in developing new useful derivatives.

Mechanism of Action

Target of Action

It is known that indole derivatives, which include (3-methyl-1h-indol-5-yl)methanamine, have been found to bind with high affinity to multiple receptors . This suggests that the compound may interact with a variety of biological targets, contributing to its diverse biological activities.

Mode of Action

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may interact with its targets in a way that modulates these biological processes.

Biochemical Pathways

Given the broad spectrum of biological activities associated with indole derivatives , it can be inferred that the compound likely influences multiple biochemical pathways

Result of Action

The diverse biological activities of indole derivatives suggest that the compound likely has a wide range of molecular and cellular effects .

Synthesis routes and methods

Procedure details

Raney Nickel (wet, 1.0 g) was added to a stirred solution of 192 (220.0 mg, 1.41 mmol) in 2.0 M ammonia in MeOH (10 mL). The reaction mixture was hydrogenated under an H2 balloon at 1 atmospheric pressure at RT for 3 d. The reaction mixture was filtered through a pad of Celite® and the pad was rinsed well with MeOH and water. Volatile solvent from the filtrate was removed in vacuo. The aqueous phase from filtrate was thrice extracted with EtOAc. The combined organic extracts were dried (Na2SO4), filtered and concentrated in vacuo. Crystallization from DCM/heptane afforded 219.1 mg (97%) of (3-methyl-1H-indol-5-yl)methanamine (194) as a white solid: 1H NMR (400 MHz, CDCl3): δ 7.87 (br s, 1H), 7.49 (s, 1H), 7.29 (d, J=8.3 Hz, 1H), 7.12 (d, J=8.3 Hz, 1H), 6.95 (s, 1H), 3.95 (s, 2H), 2.31 (s, 3H), 1.59 (br s, 2H).